Cas no 2228515-47-5 (methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate)

• Product Name: methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate
• CAS No: 2228515-47-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6429710
• PubChem ID: 165968136
• Update Time: 2025-06-08

methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate
• EN300-1739133
• 2228515-47-5

• Inchi： 1S/C12H12N2O3/c1-7-5-8(11-10(13)6-14-17-11)3-4-9(7)12(15)16-2/h3-6H,13H2,1-2H3
• InChI Key： IKCPCUOAZUGQBZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1=CC=C(C(=O)OC)C(C)=C1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Additional information on methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate

Methyl 4-(4-Amino-1,2-oxazol-5-yl)-2-methylbenzoate: An Overview of CAS No. 2228515-47-5

Methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate (CAS No. 2228515-47-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methyl ester group, a substituted benzene ring, and an amino-containing oxazole moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate (CAS No. 2228515-47-5) is defined by its molecular formula C₁₃H₁₃N₃O₃. The presence of the amino group in the oxazole ring and the methyl ester group on the benzene ring provides this compound with a range of functional groups that can be modified to enhance its pharmacological properties. These modifications can include changes to the substituents on the benzene ring or the introduction of additional functional groups to improve solubility, bioavailability, and target specificity.

Recent studies have highlighted the potential of methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate (CAS No. 2228515-47-5) in various therapeutic applications. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing down tumor growth.

In addition to its anti-cancer properties, methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate (CAS No. 2228515-47-5) has also shown promise in other therapeutic areas. A recent study published in Bioorganic & Medicinal Chemistry Letters explored its potential as an anti-inflammatory agent. The results indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This finding suggests that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The synthesis of methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate (CAS No. 2228515-47-5) has been well-documented in the literature. A typical synthetic route involves the reaction of 4-amino-1,2-oxazole with 4-bromomethylbenzoic acid methyl ester under appropriate conditions to form the desired product. This synthetic method is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate (CAS No. 2228515-47-5) are also noteworthy. It is a solid at room temperature with a melting point ranging from 90°C to 93°C. The compound is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. Its stability under different conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions.

In terms of safety and toxicity, preliminary studies have shown that methyl 4-(4-amino-1,2-oxazol-5-yl)-2-methylbenzoate (CAS No. 2228515-47-5) exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be advanced to clinical trials. These assessments typically include in vitro and in vivo toxicity studies to evaluate potential adverse effects on various organ systems.

The potential applications of methyl 4-(4-amino-1,2-oxazol-5-y l)-2-methylbenzoate (CAS No. 2228515 -47 -5) extend beyond its direct therapeutic uses. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacokinetic profiles and enhanced selectivity for specific targets.

In conclusion, methyl 4-(4-amino -1 , - oxazol - y l ) -m ethyl benzoate (CAS No . - ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with its potential therapeutic benefits , make it an attractive candidate for further investigation . Ongoing research continues to uncover new insights into its mechanisms of action and potential uses , paving the way for its development into effective therapeutic agents .